(3,6-Dimethylpyrazin-2-yl)methanamine hydrochloride

Specification

• Molecular Formula: C7H12ClN3
• Molecular Weight: 173.64 g/mol
• IUPAC Name: (3,6-dimethylpyrazin-2-yl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C7H11N3.ClH/c1-5-4-9-6(2)7(3-8)10-5;/h4H,3,8H2,1-2H3;1H
• Standard InChI Key: XVNFOOXKKQFLCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=N1)CN)C.Cl

Introduction

(3,6-Dimethylpyrazin-2-yl)methanamine hydrochloride is a chemical compound belonging to the family of pyrazine derivatives. It is of significant interest in medicinal chemistry and organic synthesis due to its unique structure and properties, making it a valuable building block for the development of new pharmaceuticals and agrochemicals.

Synthesis Methods

The synthesis of (3,6-Dimethylpyrazin-2-yl)methanamine hydrochloride typically involves the reaction of pyrazine derivatives with amine compounds. A common approach includes modifying existing pyrazine structures through nucleophilic substitution reactions, allowing for the introduction of various substituents at the pyrazine ring.

Synthesis Steps

• Starting Materials: Pyrazine derivatives and amine compounds.

• Reaction Conditions: The reaction often requires specific conditions such as temperature control and solvent selection to optimize yields.

• Purification: The product is purified through methods like recrystallization or chromatography to achieve high purity.

Structural Data

Property	Description
Molecular Formula	C7H11N3.ClH
Molecular Weight	173.64
CAS Number	2973762-51-3

Biological Activities and Applications

(3,6-Dimethylpyrazin-2-yl)methanamine hydrochloride has potential applications in medicinal chemistry due to its ability to interact with biological targets such as receptors or enzymes. Modifications to its structure can significantly affect its solubility and reactivity profiles, which are crucial for drug design.

Potential Applications

• Pharmaceutical Development: It serves as a building block for new drugs.

• Agrochemicals: Its derivatives may be used in agricultural applications.

Research Findings and Studies

Several scientific studies and patents highlight the compound's potential applications and synthesis techniques. Its unique structure allows for versatile chemical modifications, which are essential for developing compounds with specific biological activities.

Research Highlights

• Biological Interactions: The amine group can interact with various biological targets.

• Synthesis Techniques: Various methods are available for synthesizing this compound, offering flexibility in production.

Suppliers and Availability

(3,6-Dimethylpyrazin-2-yl)methanamine hydrochloride is available from several suppliers globally, including companies in China.

Supplier Information

Supplier	Country	Contact
Henan Alpha Chemical Co., Ltd.	China	0371-55013243, 15324716602

This compound is an important intermediate in organic synthesis and medicinal chemistry, with ongoing research exploring its full potential in drug development and other applications.